Cas no 77842-39-8 (2S,4R-4-Methylglutamate)

2S,4R-4-Methylglutamate structure
2S,4R-4-Methylglutamate structure
Product Name:2S,4R-4-Methylglutamate
CAS No:77842-39-8
MF:C6H11NO4
MW:161.155842065811
CID:6643330
PubChem ID:95883
Update Time:2024-03-01

2S,4R-4-Methylglutamate Chemical and Physical Properties

Names and Identifiers

    • ZT535SY4KJ
    • (4r)-4-methyl-l-glutamic acid
    • 4-Methyl-L-glutamic acid, (4R)-
    • (2S,4R)-2-amino-4-methylpentanedioic acid
    • sym 2081
    • SCHEMBL594187
    • 2-Amino-4-methyl-pentanedioic acid
    • NSC 41355
    • SR-01000597438
    • J-018254
    • Glutamic acid, 4-methyl- (VAN)
    • DL-Glutamic acid, 4-methyl-, erythro-
    • L-Glutamic acid, 4-methyl-, (4R)-
    • 4-Methyl-D-glutamic acid, (4RS)-
    • NCGC00024860-01
    • CS-0021132
    • 6B8Q87JVZ7
    • erythro-(2S,4R)-4-methyl-L-glutamic acid
    • CHEMBL288166
    • (2S,4R)-4-methyl glutamic acid
    • SYM
    • NCGC00024860-02
    • MFCD00937765
    • HY-101310
    • AKOS006273726
    • 4-Methylglutamate
    • Biomol-NT_000218
    • KRKRAOXTGDJWNI-DMTCNVIQSA-N
    • (2S,4R)-2-amino-4-methylpentanedioicacid
    • SR-01000597438-1
    • SYM-2081
    • rel-(4S)-4-Methyl-D-glutamic acid
    • (2S, 4R)-4-methyl glutamic acid
    • BDBM50031704
    • 2S,4R-4-Methylglutamate
    • UNII-6B8Q87JVZ7
    • NS00068408
    • (2S,4R)-2-Amino-4-methyl-pentanedioic acid
    • DTXSID901300044
    • D-Glutamic acid, 4-methyl-, (4S)-rel-
    • UNII-PQ76GL74VZ
    • BPBio1_001308
    • PQ76GL74VZ
    • threo-gamma-Methylglutamate
    • UNII-ZT535SY4KJ
    • (2S,4R)-4-Methylglutamic acid
    • 77842-39-8
    • Tocris-0903
    • (2S,4R)-4-Methylglutamic acid, solid
    • CHEBI:228160
    • 4-Methyl-DL-glutamic acid, erythro-
    • 31137-74-3
    • MDL: MFCD00937765
    • Inchi: 1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
    • InChI Key: KRKRAOXTGDJWNI-DMTCNVIQSA-N
    • SMILES: OC([C@H](C)C[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 161.06880783g/mol
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 101Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司